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Compound of Interest

Compound Name:
O-Desisobutyl-O-n-propyl

Febuxostat

Cat. No.: B1460578 Get Quote

O-Desisobutyl-O-n-propyl Febuxostat Reference
Standard: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and analytical characterization of the O-Desisobutyl-O-n-propyl Febuxostat reference

standard. This compound is a known impurity of Febuxostat, a potent non-purine selective

inhibitor of xanthine oxidase used in the management of hyperuricemia and gout. The

availability of high-purity reference standards for impurities is critical for the development,

validation, and quality control of analytical methods for active pharmaceutical ingredients

(APIs).

Commercial Availability
The O-Desisobutyl-O-n-propyl Febuxostat reference standard is commercially available from

several specialized suppliers of pharmaceutical impurities and reference materials.

Researchers can procure this standard from vendors such as LGC Standards, Chemicea, and

MedChemExpress.[1] It is typically supplied as a solid with purity specifications suitable for use

as a reference material in analytical assays. The compound is also known by its chemical

name, 2-(3-cyano-4-propoxyphenyl)-4-methylthiazole-5-carboxylic acid, and is sometimes

referred to as Febuxostat Related Compound E.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1460578?utm_src=pdf-interest
https://www.benchchem.com/product/b1460578?utm_src=pdf-body
https://www.benchchem.com/product/b1460578?utm_src=pdf-body
https://chemicea.com/product/o-desisobutyl-o-n-propyl-febuxostat
https://www.pharmaffiliates.com/en/1530308-87-2-2-3-cyano-4-propoxyphenyl-4-methylthiazole-5-carboxylic-acid-pa060611010.html
https://www.sigmaaldrich.com/HK/zh/product/usp/1269385
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Analytical Data
A Certificate of Analysis (CoA) accompanies the reference standard, providing key quantitative

data. While a specific CoA for this compound was not publicly available, the following table

summarizes the typical data provided for such a reference standard, based on available

information for related compounds and supplier specifications.[4][5][6]

Parameter Specification Method

Appearance White to Off-White Solid Visual

Identity Conforms to structure ¹H NMR, Mass Spectrometry

Purity (by HPLC) ≥ 95% HPLC

Molecular Formula C₁₅H₁₄N₂O₃S -

Molecular Weight 302.35 g/mol -

CAS Number 1530308-87-2 -

Storage 2-8°C, protected from light -

Experimental Protocols
Synthesis of O-Desisobutyl-O-n-propyl Febuxostat
The synthesis of O-Desisobutyl-O-n-propyl Febuxostat can be achieved by adapting

procedures described for the synthesis of Febuxostat and its process-related impurities. The

following is a representative synthetic protocol based on available literature.

Reaction Scheme:
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2-(3-cyano-4-hydroxyphenyl)-4-
methylthiazole-5-carboxylic acid

K₂CO₃, DMF
Heat

1-Bromopropane

O-Desisobutyl-O-n-propyl
Febuxostat

O-alkylation

Sample Preparation

HPLC Analysis

Data Processing

Accurately weigh reference standard

Dissolve in a suitable diluent
(e.g., Acetonitrile:Water 50:50)

Inject sample onto HPLC system

Separation on C18 column

UV Detection at 315 nm

Integrate chromatogram

Calculate purity based on
peak area percentage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial availability of O-Desisobutyl-O-n-propyl
Febuxostat reference standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460578#commercial-availability-of-o-desisobutyl-o-
n-propyl-febuxostat-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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